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Compound of Interest

Compound Name: trans-Barthrin

Cat. No.: B15191968 Get Quote

A Note on "trans-Barthrin": The term "trans-Barthrin" does not correspond to a commonly

recognized chemical entity in scientific literature. It is presumed that this is a typographical error

and the intended compound is Barthrin, a synthetic pyrethroid insecticide.[1] This document

will, therefore, focus on the extraction protocols applicable to Barthrin and other structurally

similar pyrethroid insecticides from environmental matrices.

Introduction

Barthrin is a synthetic pyrethroid, a class of insecticides derived from the naturally occurring

pyrethrins found in chrysanthemum flowers.[2][3] Due to their widespread use in agriculture

and residential settings, pyrethroids like Barthrin can accumulate in soil and water,

necessitating sensitive and efficient extraction methods for environmental monitoring.[4][5][6]

This application note provides detailed protocols for the extraction of Barthrin from soil and

water samples, primarily focusing on the QuEChERS method for soil and Solid-Phase

Extraction (SPE) for water, which are widely recognized for their efficacy in pyrethroid analysis.

[4][5]
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Property Value

CAS Registry Number 70-43-9[7]

Molecular Formula C₁₈H₂₁ClO₄[7]

Molecular Mass 336.81 g/mol [7]

Boiling Point 195 °C[7]

Melting Point <25 °C[7]

Experimental Protocols
Protocol 1: Extraction of Barthrin from Soil Samples
using the QuEChERS Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

approach that has proven effective for the extraction of a wide range of pesticides, including

pyrethroids, from soil matrices.[4][5][6]

Materials and Reagents:

Homogenized soil sample

50 mL centrifuge tubes with screw caps

Acetonitrile (ACN), HPLC grade

Reagent water

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl) or citrate buffering salts[8]

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) (optional, for highly pigmented samples)
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Vortex mixer

Centrifuge capable of ≥3000 rcf

Syringe filters (0.22 µm)

Procedure:

Sample Preparation:

Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.[8]

If the soil is dry, add 7 mL of reagent water, vortex briefly, and allow it to hydrate for 30

minutes.[8] For soil with ≥70% water content, this step can be omitted.[8]

Extraction:

Add 10 mL of acetonitrile to the centrifuge tube.[8]

Cap the tube and shake vigorously or vortex for 5 minutes to ensure thorough extraction of

the pesticides.[5][8]

Add the appropriate QuEChERS salt packet (commonly containing MgSO₄ and NaCl or

citrate buffering salts).[8]

Immediately shake the tube for at least 2 minutes to prevent the formation of salt

agglomerates and to induce phase separation.[8]

Centrifuge the tube for 5 minutes at ≥3000 rcf.[8]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer a 1 mL aliquot of the acetonitrile supernatant (upper layer) to a 2 mL

microcentrifuge tube containing a mixture of d-SPE sorbents (e.g., MgSO₄, PSA, and

C18).[8] The PSA removes polar interferences, while C18 removes non-polar

interferences.

Vortex the tube for 1 minute.
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Centrifuge for 2 minutes at a high rcf (e.g., ≥5000).[8]

Final Extract Preparation:

Filter the purified supernatant through a 0.22 µm syringe filter into an autosampler vial for

analysis by Gas Chromatography (GC) or Liquid Chromatography (LC) coupled with Mass

Spectrometry (MS).[4][9]

Protocol 2: Extraction of Barthrin from Water Samples
using Solid-Phase Extraction (SPE)
Solid-Phase Extraction is a common and effective technique for isolating pyrethroids from

aqueous samples.[10]

Materials and Reagents:

Water sample

Glass fiber filters (e.g., 0.7 µm)

SPE cartridges (e.g., C18)

SPE vacuum manifold

Methanol, HPLC grade

Reagent water

Ethyl acetate or other suitable elution solvent

Nitrogen evaporator

Procedure:

Sample Preparation:

Filter the water sample (e.g., 1 L) through a glass fiber filter to remove suspended solids.

SPE Cartridge Conditioning:
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Condition the SPE cartridge by passing 5-10 mL of the elution solvent (e.g., ethyl acetate)

followed by 5-10 mL of methanol, and finally 5-10 mL of reagent water. Do not allow the

cartridge to go dry.

Sample Loading:

Load the filtered water sample onto the conditioned SPE cartridge at a flow rate of

approximately 5-10 mL/min.

Washing:

After loading the entire sample, wash the cartridge with a small volume of reagent water to

remove any remaining polar impurities.

Dry the cartridge under vacuum for 10-20 minutes.

Elution:

Elute the retained pyrethroids from the cartridge by passing a small volume (e.g., 5-10 mL)

of the elution solvent through the cartridge. Collect the eluate in a clean collection tube.

Concentration:

Concentrate the eluate to a final volume of 1 mL or less using a gentle stream of nitrogen.

The concentrated extract is now ready for analysis by GC-MS or LC-MS.[10]

Data Presentation
The following table summarizes quantitative data for the extraction of various pyrethroids from

environmental samples using methods similar to those described above. While specific data for

Barthrin is limited, these values provide a reasonable expectation of method performance.
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Pyrethroid Matrix
Extraction
Method

Recovery
(%)

Limit of
Detection
(LOD)

Reference

Permethrin Soil QuEChERS 70-120 Not Specified [4]

Cypermethrin Soil
Flow-through

extraction
87-94 ~0.3 mg/kg [11]

Deltamethrin Water
Solid-Phase

Extraction
83-107 1-10 ng/L

Bifenthrin Water
Solid-Phase

Extraction
83-107 1-10 ng/L

Various

Pyrethroids
Water

Dispersive

SPE
89.3-107.7 2.8-3.5 ng/mL [10][12]

Various

Pyrethroids
Sediment

Pressurized

Fluid

Extraction

75-115 0.5-4 ng/g [13]

Visualizations
Experimental Workflow for Barthrin Extraction from Soil
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Workflow for Barthrin Extraction from Soil (QuEChERS)

1. Sample Preparation

2. Extraction

3. Dispersive SPE Cleanup

4. Analysis

Weigh 10g of Homogenized Soil

Hydrate with 7mL Water (if dry)

Add 10mL Acetonitrile

Vortex for 5 min

Add QuEChERS Salts

Shake for 2 min

Centrifuge at >=3000 rcf for 5 min

Transfer 1mL Supernatant to d-SPE Tube

Vortex for 1 min

Centrifuge at >=5000 rcf for 2 min

Filter Supernatant (0.22 um)

GC-MS or LC-MS Analysis

Click to download full resolution via product page

Caption: QuEChERS workflow for Barthrin extraction from soil samples.
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Experimental Workflow for Barthrin Extraction from
Water

Workflow for Barthrin Extraction from Water (SPE)

1. Sample Preparation

2. Solid-Phase Extraction

3. Concentration

4. Analysis

Filter 1L Water Sample (0.7 um)

Condition SPE Cartridge

Load Sample onto Cartridge

Wash Cartridge

Dry Cartridge under Vacuum

Elute with Organic Solvent

Concentrate Eluate with Nitrogen

GC-MS or LC-MS Analysis
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Click to download full resolution via product page

Caption: Solid-Phase Extraction workflow for Barthrin from water samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15191968#protocol-for-trans-barthrin-extraction-
from-environmental-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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